Cas no 66277-05-2 (2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile
• CAS No: 66277-05-2
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• CID: 502478
• PubChem ID: 34177948
• Update Time: 2025-06-08

2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-BENZOTHIAZOL-2-YL-2-METHYLPROPIONITRILE
• 2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile
• 2-Benzothiazoleacetonitrile,
• A-dimethyl
• FT-0691559
• DTXSID00653010
• 66277-05-2
• Z1269163442
• EN300-1843969
• SCHEMBL9037002
• 2-(Benzo[d]thiazol-2-yl)-2-methylpropanenitrile

• Inchi： 1S/C11H10N2S/c1-11(2,7-12)10-13-8-5-3-4-6-9(8)14-10/h3-6H,1-2H3
• InChI Key： SWNMCRPDVLARDN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 202.05600
• Monoisotopic Mass: 202.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 3

Experimental Properties

• Density: 1.216
• Boiling Point: 334.4°C at 760 mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.625
• PSA: 64.92000
• LogP: 3.09748

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile

Professional Introduction to Compound with CAS No. 66277-05-2 and Product Name: 2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile

2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile, identified by its CAS number 66277-05-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzothiazole moiety linked to a methylpropanenitrile backbone, has garnered attention due to its structural versatility and potential biological activities. The benzothiazole ring is a well-known pharmacophore found in numerous therapeutic agents, while the nitrile group introduces reactivity that can be exploited in synthetic pathways. The combination of these structural elements makes this compound a promising candidate for further investigation in drug discovery and material science.

The benzothiazole scaffold is particularly noteworthy for its presence in a wide array of biologically active compounds. It is characterized by a fused benzene and thiazole ring system, which imparts unique electronic and steric properties. This moiety has been extensively studied for its role in modulating various biological processes, including enzyme inhibition and receptor binding. The 1,3-benzothiazol-2-yl substituent in the compound under discussion positions the benzothiazole ring in a strategic orientation, allowing for interactions with biological targets that could be harnessed for therapeutic purposes.

The methylpropanenitrile portion of the molecule contributes to its overall reactivity and solubility characteristics. The nitrile group (-CN) is a versatile functional handle that can undergo various transformations, such as hydrolysis to form carboxylic acids or reduction to yield amines. These transformations are crucial in synthetic chemistry, enabling the construction of more complex molecules. Additionally, the presence of the methyl group adjacent to the nitrile group may influence the compound's electronic properties and its interaction with biological targets.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of novel compounds. The structural features of 2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile make it an attractive candidate for virtual screening campaigns aimed at identifying potential drug candidates. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been employed to model the interactions between this compound and various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have highlighted its suitability for further experimental validation.

One area where this compound shows promise is in the development of antimicrobial agents. The benzothiazole moiety is known to exhibit activity against a range of pathogens due to its ability to disrupt essential biological processes. For instance, certain benzothiazole derivatives have been reported to inhibit bacterial enzymes and interfere with bacterial cell wall synthesis. The nitrile group in 2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile may further enhance its antimicrobial properties by participating in covalent interactions with microbial targets.

Another emerging application of this compound is in the field of material science. The unique electronic properties of the benzothiazole ring make it an interesting building block for designing organic semiconductors and light-emitting materials. Researchers have explored incorporating benzothiazole derivatives into organic light-emitting diodes (OLEDs) and photovoltaic devices due to their ability to absorb and emit light efficiently. The presence of the nitrile group may also contribute to the compound's stability under various conditions, making it suitable for practical applications.

The synthesis of 2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile presents an interesting challenge for synthetic chemists. Given its structural complexity, multiple synthetic routes can be considered depending on the desired purity and yield requirements. One common approach involves the condensation of 1,3-benzothazole-2-carboxylic acid or its derivatives with appropriate alkylating agents followed by cyanation reactions. Alternatively, multi-step strategies involving functional group interconversions can be employed to construct the desired framework.

In conclusion, 66277-05-2 (CAS No.) represents a structurally intriguing compound with potential applications across multiple domains. Its combination of a benzothiazol-2-yl moiety and a methylpropanenitrile backbone offers unique opportunities for exploration in pharmaceutical chemistry and material science. With ongoing advancements in computational methods and synthetic techniques, further research into this compound is likely to yield novel insights into its biological activity and practical applications.